In-Depth Technical Guide: Synthesis and Chemical Structure of PROTAC SMARCA2 Degrader-20
In-Depth Technical Guide: Synthesis and Chemical Structure of PROTAC SMARCA2 Degrader-20
For Researchers, Scientists, and Drug Development Professionals
Introduction
This technical guide provides a comprehensive overview of the synthesis, chemical structure, and biological evaluation of PROTAC SMARCA2 degrader-20, a proteolysis-targeting chimera designed to induce the degradation of the SMARCA2 protein. SMARCA2 is a key component of the SWI/SNF chromatin remodeling complex and a validated therapeutic target in oncology, particularly in cancers with mutations in the related SMARCA4 gene. This document details the constituent components of PROTAC SMARCA2 degrader-20, a plausible synthetic route, and standardized protocols for its biological characterization.
Chemical Structure and Components
PROTAC SMARCA2 degrader-20, also identified as compound I-405, is a heterobifunctional molecule comprising three key components: a ligand that binds to the SMARCA2 protein, a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a linker that connects these two moieties.
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SMARCA2 Ligand: The warhead targeting the SMARCA2 bromodomain is HY-159545, a derivative of 2-(6-aminopyridazin-3-yl)phenol.
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Linker: The linker, identified as HY-W006635, is a piperazine-based chemical entity that provides the appropriate length and spatial orientation to facilitate the formation of a productive ternary complex between SMARCA2 and VHL.
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VHL E3 Ligase Ligand: The E3 ligase recruiting moiety is (S,R,S)-AHPC-O-CF3 (HY-163932), a well-characterized ligand for the VHL E3 ligase.
The complete chemical structure of PROTAC SMARCA2 degrader-20 is presented below:
Chemical Formula: C₅₅H₆₅N₁₁O₅S
Synthesis of PROTAC SMARCA2 Degrader-20
The synthesis of PROTAC SMARCA2 degrader-20 involves a multi-step process that includes the independent synthesis of the SMARCA2 ligand, the VHL ligand, and the linker, followed by their sequential conjugation. While the exact, step-by-step synthesis of this specific proprietary compound is not publicly available, a plausible and illustrative synthetic strategy based on known methodologies for similar PROTACs is outlined below.
Diagram: Plausible Synthetic Pathway for PROTAC SMARCA2 Degrader-20
Caption: A plausible synthetic route for PROTAC SMARCA2 degrader-20.
Experimental Protocol: General Amide Coupling for PROTAC Synthesis
This protocol describes a general method for the amide bond formation typically used in the final steps of PROTAC synthesis.
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Reagent Preparation:
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Dissolve the amine-containing fragment (either the SMARCA2 ligand-linker conjugate or the VHL ligand with a free amine) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or dichloromethane (B109758) (DCM).
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In a separate flask, dissolve the carboxylic acid-containing fragment (either the functionalized linker or the VHL/SMARCA2 ligand with a carboxylic acid handle) in the same solvent.
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Add a peptide coupling reagent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA), to the carboxylic acid solution.
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Reaction:
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Stir the carboxylic acid/coupling reagent mixture at room temperature for 15-30 minutes to activate the carboxylic acid.
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Add the amine solution to the activated carboxylic acid mixture.
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Allow the reaction to proceed at room temperature for 2-24 hours. Monitor the reaction progress by an appropriate analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Work-up and Purification:
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Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate (B1210297) or DCM and wash sequentially with an aqueous acidic solution (e.g., 1 M HCl), a saturated aqueous sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.
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Purify the crude product by flash column chromatography on silica (B1680970) gel or by preparative high-performance liquid chromatography (HPLC) to yield the final PROTAC.
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Biological Evaluation
The biological activity of PROTAC SMARCA2 degrader-20 is characterized by its ability to induce the degradation of SMARCA2, leading to anti-proliferative effects in SMARCA4-deficient cancer cells.
Quantitative Data Summary
| Parameter | Cell Line | Value | Reference |
| DC₅₀ (SMARCA2) | A549 | < 100 nM | [1] |
| DC₅₀ (SMARCA2) | MV411 | < 100 nM | [2] |
| DC₅₀ (SMARCA4) | MV411 | 100-500 nM | [2] |
Note: DC₅₀ (Degradation Concentration 50) is the concentration of the degrader required to achieve 50% degradation of the target protein. Dₘₐₓ represents the maximum percentage of protein degradation achieved.
Experimental Protocols
This protocol details the steps to quantify the levels of SMARCA2 protein following treatment with the PROTAC.
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Cell Culture and Treatment:
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Seed cells (e.g., A549 or MV411) in 6-well plates and allow them to adhere overnight.
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Treat the cells with a serial dilution of PROTAC SMARCA2 degrader-20 for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).
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Cell Lysis and Protein Quantification:
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Wash the cells with ice-cold phosphate-buffered saline (PBS).
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Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
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Determine the protein concentration of each lysate using a BCA protein assay.
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SDS-PAGE and Western Blotting:
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Normalize protein concentrations and prepare samples with Laemmli buffer.
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Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.
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Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).
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Incubate the membrane with a primary antibody against SMARCA2 and a loading control (e.g., β-actin or GAPDH).
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Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.
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Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
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Data Analysis:
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Quantify the band intensities using densitometry software.
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Normalize the SMARCA2 signal to the loading control.
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Calculate the percentage of SMARCA2 remaining relative to the vehicle control to determine DC₅₀ and Dₘₐₓ values.
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Diagram: Western Blot Workflow for PROTAC Evaluation
Caption: Workflow for Western Blot analysis of PROTAC-induced protein degradation.
This assay measures cell viability by quantifying ATP, an indicator of metabolically active cells.
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Cell Seeding:
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Seed cancer cells in a 96-well opaque-walled plate at a suitable density.
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Compound Treatment:
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Treat the cells with a serial dilution of PROTAC SMARCA2 degrader-20. Include a vehicle control.
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Incubate for a specified period (e.g., 72 hours).
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Assay Procedure:
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Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
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Add CellTiter-Glo® reagent to each well.
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Mix on an orbital shaker to induce cell lysis.
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Incubate at room temperature to stabilize the luminescent signal.
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Data Acquisition and Analysis:
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Measure the luminescence using a plate reader.
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Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value.
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Diagram: PROTAC Mechanism of Action
Caption: Mechanism of SMARCA2 degradation induced by PROTAC SMARCA2 degrader-20.
Conclusion
PROTAC SMARCA2 degrader-20 is a potent and selective degrader of the SMARCA2 protein. This guide provides a foundational understanding of its chemical synthesis and biological evaluation for researchers in the field of targeted protein degradation and drug discovery. The provided protocols offer a starting point for the characterization of this and similar PROTAC molecules.
